Cas no 896679-68-8 (4-methoxy-3-methyl-N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide)

• Product Name: 4-methoxy-3-methyl-N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide
• CAS No: 896679-68-8
• MF: C₂₁H₁₉N₃O₃S₂
• MW: 425.523862123489
• CID: 6045103
• PubChem ID: 16800857
• Update Time: 2025-07-15

4-methoxy-3-methyl-N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-3-methyl-N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide
• 4-methoxy-3-methyl-N-(2-methyl-5-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzenesulfonamide
• Benzenesulfonamide, 4-methoxy-3-methyl-N-(2-methyl-5-thiazolo[5,4-b]pyridin-2-ylphenyl)-
• 896679-68-8
• 4-methoxy-3-methyl-N-[2-methyl-5-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]benzenesulfonamide
• 4-methoxy-3-methyl-N-(2-methyl-5-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide
• F0695-0255
• AKOS024597153

• Inchi： 1S/C21H19N3O3S2/c1-13-6-7-15(20-23-17-5-4-10-22-21(17)28-20)12-18(13)24-29(25,26)16-8-9-19(27-3)14(2)11-16/h4-12,24H,1-3H3
• InChI Key： MQIYWFROWQFBFL-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC(C3=NC4=CC=CN=C4S3)=CC=C2C)(=O)=O)=CC=C(OC)C(C)=C1

Computed Properties

• Exact Mass: 425.08678382g/mol
• Monoisotopic Mass: 425.08678382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.370±0.06 g/cm3(Predicted)
• Boiling Point: 610.7±65.0 °C(Predicted)
• pka: 7.85±0.10(Predicted)

Additional information on 4-methoxy-3-methyl-N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide

4-methoxy-3-methyl-N-(2-methyl-5-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide (CAS No. 896679-68-8): A Comprehensive Overview

4-methoxy-3-methyl-N-(2-methyl-5-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide (CAS No. 896679-68-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is a member of the sulfonamide class and features a unique combination of functional groups that contribute to its pharmacological properties.

The structure of 4-methoxy-3-methyl-N-(2-methyl-5-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide is characterized by a benzene ring substituted with a methoxy and methyl group at the 4 and 3 positions, respectively. The key feature of this compound is the sulfonamide group attached to the benzene ring, which is further substituted with a phenyl group containing a thiazolo[5,4-b]pyridin moiety. This intricate structure provides a foundation for its diverse biological activities.

Recent studies have highlighted the potential of 4-methoxy-3-methyl-N-(2-methyl-5-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide in various therapeutic applications. One notable area of research is its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, 4-methoxy-3-methyl-N-(2-methyl-5-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide has shown potential as an antitumor agent. Research conducted on various cancer cell lines has revealed that this compound can induce apoptosis and inhibit cell proliferation. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 4-methoxy-3-methyl-N-(2-methyl-5-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide have also been extensively studied. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. However, further optimization may be necessary to enhance its metabolic stability and reduce potential side effects.

In the context of drug discovery and development, 4-methoxy-3-methyl-N-(2-methyl-5-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide represents an exciting lead compound. Its unique structure and multifaceted biological activities make it an attractive target for medicinal chemists aiming to develop novel therapeutics. Ongoing research is focused on optimizing its chemical structure to improve potency and selectivity while minimizing toxicity.

The safety profile of 4-methoxy-3-methyl-N-(2-methyl-5-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide is another critical aspect being investigated. Preclinical toxicology studies have shown that this compound is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, comprehensive safety assessments will be required before it can advance to clinical trials.

In conclusion, 4-methoxy-3-methyl-N-(2-methyl-5-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide (CAS No. 896679-68-8) is a promising compound with significant potential in the treatment of inflammatory diseases and cancer. Its unique chemical structure and multifaceted biological activities make it an important focus for ongoing research in medicinal chemistry and pharmaceutical development. As more data become available from preclinical and clinical studies, this compound may pave the way for new therapeutic options in the future.